Cas no 898761-45-0 (7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one)

• Product Name: 7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one
• CAS No: 898761-45-0
• MF: C₁₄H₁₆ClF₃O₂
• MW: 308.723854064941
• CID: 994052
• PubChem ID: 24726772
• Update Time: 2025-04-20

7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-[2-(trifluoromethoxy)phenyl]heptan-1-one
• 7-Chloro-1-(2-trifluoromethoxyphenyl)-1-oxoheptane
• MS-20961
• MFCD07700066
• AKOS016022508
• DTXSID30645165
• 898761-45-0
• 1-Heptanone, 7-chloro-1-[2-(trifluoromethoxy)phenyl]-

• MDL： MFCD07700066
• Inchi： 1S/C14H16ClF3O2/c15-10-6-2-1-3-8-12(19)11-7-4-5-9-13(11)20-14(16,17)18/h4-5,7,9H,1-3,6,8,10H2
• InChI Key： SYLDUOWJCTWAEY-UHFFFAOYSA-N
• SMILES： ClCCCCCCC(C1C=CC=CC=1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 308.07900
• Monoisotopic Mass: 308.0790919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.209
• Boiling Point: 340.7°C at 760 mmHg
• Flash Point: 116.2°C
• Refractive Index: 1.471
• PSA: 26.30000
• LogP: 4.95720